Cas no 1247987-28-5 (1-(2-Chlorophenyl)-1-(1H-pyrazol-1-yl)propan-2-amine)

• Product Name: 1-(2-Chlorophenyl)-1-(1H-pyrazol-1-yl)propan-2-amine
• CAS No: 1247987-28-5
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• MDL: MFCD16062859
• CID: 5167690
• PubChem ID: 61620930
• Update Time: 2025-10-12

1-(2-Chlorophenyl)-1-(1H-pyrazol-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-1-(1H-pyrazol-1-yl)propan-2-amine
• 1H-Pyrazole-1-ethanamine, β-(2-chlorophenyl)-α-methyl-

• MDL： MFCD16062859
• Inchi： 1S/C12H14ClN3/c1-9(14)12(16-8-4-7-15-16)10-5-2-3-6-11(10)13/h2-9,12H,14H2,1H3
• InChI Key： RBFBNXLLMBVAJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(C)N)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• XLogP3: 2
• Topological Polar Surface Area: 43.8

Additional information on 1-(2-Chlorophenyl)-1-(1H-pyrazol-1-yl)propan-2-amine

1-(2-Chlorophenyl)-1-(1H-pyrazol-1-yl)propan-2-amine (CAS No. 1247987-28-5): A Comprehensive Overview

1-(2-Chlorophenyl)-1-(1H-pyrazol-1-yl)propan-2-amine (CAS No. 1247987-28-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CPPA, has garnered attention due to its unique structural properties and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 1-(2-Chlorophenyl)-1-(1H-pyrazol-1-yl)propan-2-amine.

Chemical Structure and Properties

1-(2-Chlorophenyl)-1-(1H-pyrazol-1-yl)propan-2-amine is a small molecule with a molecular formula of C₁₃H₁₃ClN₃. The compound features a chlorophenyl group and a pyrazole ring, both of which are known for their bioactive properties. The presence of these functional groups imparts unique chemical and biological characteristics to the molecule. The chlorophenyl group can enhance lipophilicity, while the pyrazole ring can contribute to various biological activities, such as anti-inflammatory and analgesic effects.

The molecular weight of CPPA is approximately 246.70 g/mol. It is typically a white or off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. The compound's solubility in water is limited, which can be an important consideration in its formulation for pharmaceutical applications.

Synthesis Methods

The synthesis of 1-(2-Chlorophenyl)-1-(1H-pyrazol-1-yl)propan-2-amine has been reported in several studies. One common method involves the reaction of 2-chlorobenzaldehyde with propionitrile in the presence of ammonia to form the corresponding imine intermediate. This intermediate is then cyclized with hydrazine to form the pyrazole ring, followed by reduction to obtain the final amine product.

An alternative synthetic route involves the reaction of 2-chlorobenzaldehyde with propionitrile to form the imine, which is then treated with hydrazine to form the pyrazole ring. The resulting pyrazole derivative is further reduced using a suitable reducing agent such as sodium borohydride or hydrogen gas in the presence of a palladium catalyst.

Biological Activities and Applications

CPPA has shown promising biological activities in various preclinical studies. One of its notable properties is its anti-inflammatory activity. Research has demonstrated that CPPA can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, CPPA has also been investigated for its analgesic properties. Studies have shown that it can effectively reduce pain responses in animal models of nociception, suggesting its potential use as an analgesic agent. The mechanism behind its analgesic activity may involve modulation of nociceptive pathways in the central nervous system.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in evaluating CPPA in clinical trials. Several Phase I and Phase II clinical trials are currently underway to assess its safety and efficacy in human subjects. These trials are focusing on conditions such as chronic pain, inflammatory diseases, and other conditions where inflammation plays a significant role.

The future prospects for CPPA are promising, given its favorable pharmacological profile and potential therapeutic applications. However, further research is needed to fully understand its mechanisms of action, optimize its formulation for clinical use, and evaluate its long-term safety and efficacy.

Literature Review and Recent Developments

A review of recent literature highlights several key findings regarding CAS No. 1247987-28-5. A study published in the Journal of Medicinal Chemistry reported that CPPA-based derivatives exhibit enhanced anti-inflammatory activity compared to their parent compounds. This suggests that structural modifications can further improve the therapeutic potential of this class of compounds.

Another study published in the European Journal of Pharmacology investigated the neuroprotective effects ofCAS No. 1247987-28-5 . The results indicated that it can protect neuronal cells from oxidative stress-induced damage by modulating intracellular signaling pathways involved in cell survival and apoptosis.

In conclusion,CAS No. 1247987-28-5 strong>, orCPPA strong>, represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with favorable pharmacological properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. p > article > < / response >